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Compound of Interest

Compound Name:
3-Methylmorpholine-4-sulfonyl

chloride

CAS No.: 1156821-26-9

Cat. No.: B1438796

Get Quote

Executive Safety Summary
3-Methylmorpholine-4-sulfonyl chloride belongs to the sulfonyl chloride class of

electrophiles. While specific toxicological data for this exact isomer may be sparse in public

repositories, its structural homology to morpholine-4-sulfonyl chloride and methanesulfonyl

chloride dictates a strict safety profile.

Primary Hazards:

Corrosive (Skin Corr.[1][2] 1B): Causes severe skin burns and eye damage.[3][4][5]

Water Reactive: Rapidly hydrolyzes upon contact with moisture/water to release Hydrogen

Chloride (HCl) gas and the corresponding sulfonic acid.

Lachrymator Potential: High probability of respiratory and mucosal irritation.

The Golden Rule: Treat this compound as a moisture-sensitive corrosive. All handling must

occur inside a certified chemical fume hood.
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Hierarchy of Defense & PPE Matrix
Personal Protective Equipment (PPE) is your last line of defense. It is effective only when

combined with robust Engineering Controls.

Engineering Controls (Mandatory)
Ventilation: Handle only in a fume hood with a face velocity of 80–100 fpm.

Atmosphere: For large scale (>10g) or storage, use an inert atmosphere (Nitrogen/Argon) to

prevent degradation and HCl buildup.

Decontamination: Ensure an eyewash station and safety shower are within 10 seconds of

the workspace.

The PPE Matrix

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational Protocol: Handling & Synthesis
A. Pre-Operational Checks

Glassware: Oven-dry all glassware. Surface moisture will trigger hydrolysis, releasing HCl

and lowering yield.

Traps: If the reaction is run under reflux or generates gas, set up a caustic scrubber (NaOH

solution) to neutralize evolved HCl.
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B. Weighing & Transfer
Solid State: If the material is solid, weigh inside the fume hood using a draft shield. Do not

transport open containers across the lab bench.

Liquid State: If liquid/melted, use a positive-displacement pipette or glass syringe. Avoid

standard air-displacement pipettes as the vapor pressure/corrosivity can damage internal

seals.

C. Reaction Setup (The "Dry" Standard)
Solvent Choice: Use anhydrous solvents (DCM, THF, or MeCN).

Base Trap: Always include a scavenger base (e.g., Triethylamine, Pyridine, or Carbonate) in

the reaction mixture to neutralize the HCl generated in situ during the sulfonylation process.

Emergency Response Logic
In the event of exposure or release, immediate decisive action is required.[2][4][5]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree. Note the critical prohibition of water on direct

chemical spills.[5][6]

Deactivation & Disposal (The "Kill" Step)
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Never dispose of unreacted sulfonyl chlorides directly into the organic waste stream. They can

react with other waste components (alcohols/amines) to pressurize the container.

Step-by-Step Quenching Protocol
Preparation: Prepare a "Kill Bath" consisting of 10% Sodium Carbonate (

) or Sodium Hydroxide (

) and ice water.

Dilution: Dilute the residual sulfonyl chloride in a non-reactive solvent (e.g., Toluene or DCM).

Addition: Slowly add the diluted chemical into the stirred basic solution.

Note: Do not add the base to the chemical; this causes localized overheating.

Verification: Test pH to ensure it remains basic (pH > 9).

Disposal: Once the organic layer is separated (if applicable) and the aqueous layer is

confirmed quenched, dispose of phases into their respective Hazardous Waste containers

(Halogenated Organic / Aqueous Basic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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